Cas no 54925-68-7 (1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[tri(propan-2-yl)silyloxymethyl]oxolan-2-yl]pyrimidine-2,4-dione)

1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[tri(propan-2-yl)silyloxymethyl]oxolan-2-yl]pyrimidine-2,4-dione structure
54925-68-7 structure
Product Name:1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[tri(propan-2-yl)silyloxymethyl]oxolan-2-yl]pyrimidine-2,4-dione
CAS No:54925-68-7
MF:C18H32N2O6Si
MW:400.541986465454
CID:2843493
PubChem ID:11304144
Update Time:2025-04-21

1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[tri(propan-2-yl)silyloxymethyl]oxolan-2-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • CTK1E2884
    • DTXSID40461797
    • 54925-68-7
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[tri(propan-2-yl)silyloxymethyl]oxolan-2-yl]pyrimidine-2,4-dione
    • Inchi: 1S/C18H32N2O6Si/c1-10(2)27(11(3)4,12(5)6)25-9-13-15(22)16(23)17(26-13)20-8-7-14(21)19-18(20)24/h7-8,10-13,15-17,22-23H,9H2,1-6H3,(H,19,21,24)/t13-,15-,16-,17-/m1/s1
    • InChI Key: YHNSPHUIQJNBTN-MWQQHZPXSA-N
    • SMILES: [Si](C(C)C)(C(C)C)(C(C)C)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

  • Exact Mass: 400.20296328Da
  • Monoisotopic Mass: 400.20296328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų
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